molecular formula C15H22N2O2 B8786997 Ethyl 4-amino-1-benzylpiperidine-3-carboxylate CAS No. 892863-69-3

Ethyl 4-amino-1-benzylpiperidine-3-carboxylate

Cat. No.: B8786997
CAS No.: 892863-69-3
M. Wt: 262.35 g/mol
InChI Key: ZCCHIGPFDPSLFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-amino-1-benzylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

892863-69-3

Molecular Formula

C15H22N2O2

Molecular Weight

262.35 g/mol

IUPAC Name

ethyl 4-amino-1-benzylpiperidine-3-carboxylate

InChI

InChI=1S/C15H22N2O2/c1-2-19-15(18)13-11-17(9-8-14(13)16)10-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11,16H2,1H3

InChI Key

ZCCHIGPFDPSLFC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CN(CCC1N)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Amino-1-benzyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid methyl ester BH3 salt was heated in ethanol with NaOH 25%. After 72 h at 50° C. the mixture was cooled, washed with water/ice and extracted with AcOEt. The extract was washed with brine and dried over sodium sulfate. Removal of the solvent under reduced pressure gave an yellow oil. To a suspension of 4-amino-1-benzyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid methyl ester (21 g) in 200 ml THF was added 50 ml TFA at 10° C. under an argon atmosphere. After stirring for 15 min at 0° C., NaBH4 (6.43 g) was added over a period of 75 min at 10° C. The mixture was stirred for additional 90 min at 0° C. After adding 100 ml NH4Cl saturated, the solution was extracted two times with CH2Cl2. The combined extracts were washed with water/ice and brine and dried over sodium sulfate. Evaporation of the solvent gave a yellow oil of the title compound which was taken for the next step without purification
Name
Amino-1-benzyl-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid methyl ester
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
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200 mL
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solvent
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50 mL
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reactant
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6.43 g
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100 mL
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reactant
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